Cas no 573982-84-0 (1-ethynyl-3-methanesulfonylbenzene)

1-Ethynyl-3-methanesulfonylbenzene is a versatile aromatic compound featuring an ethynyl group and a methanesulfonyl substituent on a benzene ring. Its molecular structure combines reactivity from the terminal alkyne functionality with the electron-withdrawing properties of the sulfonyl group, making it valuable in synthetic organic chemistry, particularly for cross-coupling reactions and click chemistry applications. The methanesulfonyl moiety enhances stability and modulates electronic effects, while the ethynyl group serves as a handle for further functionalization. This compound is useful in pharmaceutical intermediates, materials science, and agrochemical research, where precise control over molecular architecture is required. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks under mild conditions.

1-ethynyl-3-methanesulfonylbenzene structure

573982-84-0 structure

Product Name:1-ethynyl-3-methanesulfonylbenzene

CAS No:573982-84-0

MF:C₉H₈O₂S

MW:180.223621368408

MDL:MFCD13189809

CID:2832887

PubChem ID:20515145

Update Time:2025-05-28

1-ethynyl-3-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-ethynyl-3-methanesulfonylbenzene
- AKOS028114259
- DB-162616
- 573982-84-0
- BENZENE, 1-ETHYNYL-3-(METHYLSULFONYL)-
- EN300-321557
- 1-ethynyl-3-methanesulfonyl-benzene
- A1-23401
- CS-0188374
- 1-ETHYNYL-3-(METHYLSULFONYL)BENZENE
- AB69161
- Z1255384774
- MFCD13189809
- AT12786
- BS-45172
- SCHEMBL1202217
- SEEUKVKQSSSVLL-UHFFFAOYSA-N
- YXA98284
- 855-423-0
- MDL： MFCD13189809
- Inchi： 1S/C9H8O2S/c1-3-8-5-4-6-9(7-8)12(2,10)11/h1,4-7H,2H3
- InChI Key： SEEUKVKQSSSVLL-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC=C(C#C)C=1)(=O)=O

Computed Properties

Exact Mass: 180.02450067g/mol
Monoisotopic Mass: 180.02450067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 42.5Å²

1-ethynyl-3-methanesulfonylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZS395-200mg	1-ethynyl-3-methanesulfonylbenzene	573982-84-0	95%	200mg	1480.0CNY	2021-07-09
eNovation Chemicals LLC	Y1200518-5g	1-Ethynyl-3-methanesulfonylbenzene	573982-84-0	95%	5g	$1400	2024-07-23
TRC	B126400-10mg	1-ethynyl-3-methanesulfonylbenzene	573982-84-0		10mg	$ 50.00	2022-06-07
TRC	B126400-50mg	1-ethynyl-3-methanesulfonylbenzene	573982-84-0		50mg	$ 210.00	2022-06-07
TRC	B126400-100mg	1-ethynyl-3-methanesulfonylbenzene	573982-84-0		100mg	$ 320.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259044-250mg	1-Ethynyl-3-methanesulfonylbenzene	573982-84-0	97%	250mg	￥430.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259044-1g	1-Ethynyl-3-methanesulfonylbenzene	573982-84-0	97%	1g	￥1160.00	2024-05-08
Enamine	EN300-321557-0.05g	1-ethynyl-3-methanesulfonylbenzene	573982-84-0	95%	0.05g	$106.0	2023-09-04
Enamine	EN300-321557-0.1g	1-ethynyl-3-methanesulfonylbenzene	573982-84-0	95%	0.1g	$158.0	2023-09-04
Enamine	EN300-321557-0.25g	1-ethynyl-3-methanesulfonylbenzene	573982-84-0	95%	0.25g	$228.0	2023-09-04